Cas no 1105231-64-8 (7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one)

• Product Name: 7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• CAS No: 1105231-64-8
• MF: C₂₄H₃₁N₅O₂
• MW: 421.53524518013
• CID: 5457087
• Update Time: 2025-07-16

7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-propan-2-ylpyrazolo[4,3-c]pyridin-3-one
• 3H-Pyrazolo[4,3-c]pyridin-3-one, 7-[(4-butyl-1-piperazinyl)carbonyl]-2,5-dihydro-5-(1-methylethyl)-2-phenyl-
• 7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

• Inchi： 1S/C24H31N5O2/c1-4-5-11-26-12-14-27(15-13-26)23(30)20-16-28(18(2)3)17-21-22(20)25-29(24(21)31)19-9-7-6-8-10-19/h6-10,16-18H,4-5,11-15H2,1-3H3
• InChI Key： RVGPFKGMGHGIQG-UHFFFAOYSA-N
• SMILES： C1N(C(C)C)C=C(C(N2CCN(CCCC)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one and Its Significance in Modern Chemical Research

The compound with the CAS number 1105231-64-8, specifically named as 7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This intricate structure combines several key pharmacophoric elements that make it a subject of intense interest for scientists exploring novel therapeutic agents. The molecular framework is characterized by a pyrazolo[4,3-c]pyridine core, which is a heterocyclic system known for its broad spectrum of biological activities.

In recent years, the exploration of heterocyclic compounds has gained significant momentum due to their diverse pharmacological properties. The pyrazolo[4,3-c]pyridine scaffold, in particular, has been extensively studied for its potential in developing drugs targeting various diseases. The presence of substituents such as 4-butylpiperazine-1-carbonyl and propan-2-yl groups in this compound not only enhances its complexity but also contributes to its unique chemical and biological profile.

The 4-butylpiperazine moiety is a well-known pharmacophore that often serves as a neurotransmitter receptor ligand. It is particularly recognized for its role in modulating serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. The incorporation of this group into the pyrazolo[4,3-c]pyridine core suggests that the compound may exhibit serotonergic activity, making it a potential candidate for further investigation in psychiatric drug development.

Furthermore, the phenyl and propan-2-yl substituents add additional layers of functionality to the molecule. The phenyl ring is a common feature in many bioactive compounds due to its ability to engage in hydrophobic interactions and π-stacking interactions with biological targets. These interactions are crucial for the binding affinity and specificity of a drug molecule. On the other hand, the propan-2-yl group introduces a branched alkyl chain that can influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds. In this context, 7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one has emerged as a promising candidate based on its predicted binding affinity to various protein targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as multi-step organic synthesis, catalytic transformations, and purification methods like column chromatography are essential in obtaining the desired product. The complexity of the synthesis underscores the compound's significance as a research tool.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The butylpiperazine moiety's interaction with serotonin receptors has been a focal point of interest. Additionally, the phenyl ring's ability to engage with other biological targets has been explored through docking studies and molecular dynamics simulations.

The pyrazolo[4,3-c]pyridine core itself has shown promise in various therapeutic areas beyond psychiatry. Research indicates that this scaffold can interact with enzymes involved in inflammation and pain pathways. The unique combination of substituents in 7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one may therefore make it a versatile lead compound for developing drugs targeting multiple diseases.

As research progresses, the potential applications of this compound are likely to expand. Collaborative efforts between chemists and biologists are essential to fully exploit its therapeutic potential. Preclinical studies will be necessary to evaluate its safety and efficacy before moving into human trials. The insights gained from these studies will provide valuable information for designing next-generation drugs based on similar molecular frameworks.

The development of novel pharmaceuticals is an iterative process that relies on continuous innovation and interdisciplinary collaboration. Compounds like 7-(4-butylpiperazine-1-carbonyl)-2-phenyl-5-(propan-2-yl)-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one exemplify how structural complexity can be leveraged to discover new therapeutic agents. By understanding their chemical properties and biological activities, researchers can pave the way for more effective treatments for various diseases.